Cas no 1613289-32-9 (8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one)

• Product Name: 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one
• CAS No: 1613289-32-9
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD30722506
• CID: 5060989
• Update Time: 2026-02-28

8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-5-methylpyrido[2,3-b]pyrazin-6(5H)-one
• SY250210
• 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one

• MDL： MFCD30722506
• Inchi： 1S/C8H6ClN3O/c1-12-6(13)4-5(9)7-8(12)11-3-2-10-7/h2-4H,1H3
• InChI Key： YFGRUGPJPJHFQF-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C2C1=NC=CN=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• XLogP3: 0.1
• Topological Polar Surface Area: 46.1

Additional information on 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one

Introduction to 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one (CAS No. 1613289-32-9)

8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1613289-32-9, belongs to the pyridopyrazine class, which is known for its diverse applications in medicinal chemistry. The presence of both chloro and methyl substituents in its structure enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The compound’s core structure, pyrido[2,3-b]pyrazin-6-one, is a fused bicyclic system consisting of a pyridine ring and a pyrazine ring. This particular arrangement introduces a rich electronic environment that can be exploited for interactions with biological targets. The chloro substituent at the 8-position and the methyl group at the 5-position contribute to the compound’s overall functionality, enabling it to participate in various chemical reactions such as nucleophilic substitution and metal coordination.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one has been studied for its potential role in inhibiting certain enzymes and receptors that are implicated in various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune disorders.

The pyrido[2,3-b]pyrazin-6-one scaffold has been extensively explored for its pharmacological properties. Researchers have leveraged its structural flexibility to design derivatives with enhanced potency and selectivity. The chloro and methyl substituents play a crucial role in modulating the compound’s binding affinity to biological targets. By fine-tuning these substituents, chemists can optimize the compound’s pharmacokinetic profile, making it more suitable for therapeutic applications.

In addition to its potential as an enzyme inhibitor, 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one has been investigated for its ability to interact with DNA and RNA. The nitrogen-rich heterocyclic system can form hydrogen bonds and other non-covalent interactions with nucleic acids, which may lead to applications in anticancer therapy. Some studies have suggested that this compound could induce DNA damage or interfere with DNA replication in cancer cells, thereby inhibiting tumor growth.

The synthesis of 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and methylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents into the core structure.

The pharmaceutical industry has shown interest in developing small molecule inhibitors based on heterocyclic scaffolds like pyrido[2,3-b]pyrazin-6-one. These inhibitors have the potential to address unmet medical needs by targeting disease-causing proteins or pathways. The structural features of 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one, including its aromaticity and electron-rich environment, make it an attractive candidate for further development.

Recent research has also explored the use of computational methods to predict the biological activity of 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one. Molecular docking simulations have been used to model its interactions with various protein targets, providing insights into its mechanism of action. These computational studies have helped guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could improve potency.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be used in clinical settings. Preclinical studies involving 8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one have focused on assessing its toxicity profile and pharmacokinetic properties. These studies are essential for determining the appropriate dosage and administration route for potential therapeutic use.

In conclusion,8-chloro-5-methyl-pyrido[2,3-b]pyrazin-6-one (CAS No. 1613289-32-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will be necessary to fully understand its properties and explore its applications in medicine.